molecular formula C11H10N2O2S B8297487 4-(3-Pyridylsulfonyl)benzenamine CAS No. 147696-58-0

4-(3-Pyridylsulfonyl)benzenamine

Cat. No.: B8297487
CAS No.: 147696-58-0
M. Wt: 234.28 g/mol
InChI Key: DRTZAGWWGHUJOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-Pyridylsulfonyl)benzenamine is a useful research compound. Its molecular formula is C11H10N2O2S and its molecular weight is 234.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

147696-58-0

Molecular Formula

C11H10N2O2S

Molecular Weight

234.28 g/mol

IUPAC Name

4-pyridin-3-ylsulfonylaniline

InChI

InChI=1S/C11H10N2O2S/c12-9-3-5-10(6-4-9)16(14,15)11-2-1-7-13-8-11/h1-8H,12H2

InChI Key

DRTZAGWWGHUJOR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)S(=O)(=O)C2=CC=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 4-nitrophenyl 3-pyridyl sulfone (1.60 g, 6.1 mmol) and stannous chloride dehydrate (6.83 g, 30.2 mmol) in absolute ethanol (20 mL) was heated at reflux for 45 min. The reaction mixture was poured into ice water, and the aqueous solution basified with sodium bicarbonate (pH=8-9) and extracted with ethyl acetate (2×200 mL). The organics were combined, dried (MgSO4), filtered, and the solvent distilled to yield the title benzenamine (1.10 g, 79%) as a pale yellow solid; mp 182°-184° C. 1H--NMR (300 MHz, d6 --DMSO): 6.29 (broad s, 2H, NH2), 6.64 (d, 2H, J=11.2 Hz, aromatic), 7.58 (m, 1H, aromatic), 7.61 (d, 2H, J=11.1 Hz, aromatic), 8.21 (dd, 1H, J=9.8, 2.4 Hz, aromatic), 8.78 (dd, 1H, J=9.9, 1.4 Hz, aromatic), 9.01 (d, 1H, J=2.4 Hz). MS (CI, CH4): 235(M+1).
Name
4-nitrophenyl 3-pyridyl sulfone
Quantity
1.6 g
Type
reactant
Reaction Step One
[Compound]
Name
stannous chloride
Quantity
6.83 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
79%

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